Cas no 1049175-51-0 (2-(4-methoxy-3-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide)

• Product Name: 2-(4-methoxy-3-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide
• CAS No: 1049175-51-0
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 6336466
• PubChem ID: 49693701
• Update Time: 2025-09-27

2-(4-methoxy-3-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide
• 2-(4-methoxy-3-methylphenyl)-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)acetamide
• F5079-0196
• 2-(4-methoxy-3-methylphenyl)-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]acetamide
• 1049175-51-0
• AKOS024495524

• Inchi： 1S/C17H17N3O3S/c1-11-8-12(5-6-14(11)22-2)9-15(21)18-17-20-19-16(23-17)10-13-4-3-7-24-13/h3-8H,9-10H2,1-2H3,(H,18,20,21)
• InChI Key： UPUPPFRXGPGNGP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=NN=C(NC(CC2=CC=C(C(C)=C2)OC)=O)O1

Computed Properties

• Exact Mass: 343.09906259g/mol
• Monoisotopic Mass: 343.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides